3-fluoro-N-[4-(1-pyrrolidinylsulfonyl)phenyl]benzamide

• IUPAC Name: 3-fluoro-N-(4-pyrrolidin-1-ylsulfonylphenyl)benzamide
• InChI: InChI=1S/C17H17FN2O3S/c18-14-5-3-4-13(12-14)17(21)19-15-6-8-16(9-7-15)24(22,23)20-10-1-2-11-20/h3-9,12H,1-2,10-11H2,(H,19,21)
• InChI Key: DLEBOHRRQKRNEC-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)S(=O)(=O)C2=CC=C(C=C2)NC(=O)C3=CC(=CC=C3)F
• Molecular Formula: C17H17FN2O3S
• Molecular Weight: 348.4 g/mol

Description

3-fluoro-N-[4-(1-pyrrolidinylsulfonyl)phenyl]benzamide, also known as FPB, is a chemical compound that has been studied extensively for its potential applications in scientific research. FPB is a benzamide derivative that has been shown to have a variety of effects on biochemical and physiological processes.

Mechanism of Action

The mechanism of action of 3-fluoro-N-[4-(1-pyrrolidinylsulfonyl)phenyl]benzamide is not fully understood, but it is thought to involve the inhibition of certain enzymes and receptors in the body. It has been shown to inhibit the activity of the enzyme monoamine oxidase, which is involved in the breakdown of neurotransmitters such as dopamine. It has also been shown to have an effect on the activity of certain receptors in the brain, including the dopamine D2 receptor.
Biochemical and Physiological Effects:
3-fluoro-N-[4-(1-pyrrolidinylsulfonyl)phenyl]benzamide has been shown to have a variety of biochemical and physiological effects. In addition to its effects on dopamine release and cancer cell growth, it has been shown to have an effect on the levels of other neurotransmitters in the brain, including serotonin and norepinephrine. It has also been shown to have an effect on the activity of certain enzymes in the body, including acetylcholinesterase.

Advantages and Limitations for Lab Experiments

One advantage of using 3-fluoro-N-[4-(1-pyrrolidinylsulfonyl)phenyl]benzamide in lab experiments is its specificity for certain enzymes and receptors in the body. This allows researchers to study the effects of 3-fluoro-N-[4-(1-pyrrolidinylsulfonyl)phenyl]benzamide on specific biochemical and physiological processes. However, one limitation is that the mechanism of action of 3-fluoro-N-[4-(1-pyrrolidinylsulfonyl)phenyl]benzamide is not fully understood, which makes it difficult to interpret the results of experiments involving 3-fluoro-N-[4-(1-pyrrolidinylsulfonyl)phenyl]benzamide.

Future Directions

There are several future directions for research involving 3-fluoro-N-[4-(1-pyrrolidinylsulfonyl)phenyl]benzamide. One area of interest is the development of new drugs based on the structure of 3-fluoro-N-[4-(1-pyrrolidinylsulfonyl)phenyl]benzamide. Researchers are also interested in studying the effects of 3-fluoro-N-[4-(1-pyrrolidinylsulfonyl)phenyl]benzamide on other neurotransmitters and enzymes in the body. Finally, there is interest in studying the potential therapeutic applications of 3-fluoro-N-[4-(1-pyrrolidinylsulfonyl)phenyl]benzamide in the treatment of Parkinson's disease and cancer.

Synthesis Methods

The synthesis of 3-fluoro-N-[4-(1-pyrrolidinylsulfonyl)phenyl]benzamide involves several steps, starting with the reaction of 4-(1-pyrrolidinylsulfonyl)aniline with 3-fluorobenzoyl chloride in the presence of a base. The resulting intermediate is then treated with hydrochloric acid to yield the final product, 3-fluoro-N-[4-(1-pyrrolidinylsulfonyl)phenyl]benzamide.

Scientific Research Applications

3-fluoro-N-[4-(1-pyrrolidinylsulfonyl)phenyl]benzamide has been studied for its potential applications in a variety of scientific research areas, including neuroscience, cancer research, and drug discovery. In neuroscience, 3-fluoro-N-[4-(1-pyrrolidinylsulfonyl)phenyl]benzamide has been shown to have an effect on the release of dopamine in the brain, which may have implications for the treatment of Parkinson's disease. In cancer research, 3-fluoro-N-[4-(1-pyrrolidinylsulfonyl)phenyl]benzamide has been studied for its potential to inhibit the growth of cancer cells. In drug discovery, 3-fluoro-N-[4-(1-pyrrolidinylsulfonyl)phenyl]benzamide has been used as a starting point for the development of new drugs with improved properties.